Cas no 34927-69-0 (4,4,6-trimethyl-1-(4-methylphenyl)-2-(methylsulfanyl)-1,4-dihydropyrimidine hydroiodide (1:1))

• Product name: 4,4,6-trimethyl-1-(4-methylphenyl)-2-(methylsulfanyl)-1,4-dihydropyrimidine hydroiodide (1:1)
• CAS No: 34927-69-0
• MF: C₁₅H₂₁IN₂S
• MW: 388.310114622116
• CID: 1467069
• PubChem ID: 215091

4,4,6-trimethyl-1-(4-methylphenyl)-2-(methylsulfanyl)-1,4-dihydropyrimidine hydroiodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 4,4,6-trimethyl-1-(4-methylphenyl)-2-(methylsulfanyl)-1,4-dihydropyrimidine hydroiodide (1:1)
• 4,4,6-trimethyl-1-(4-methylphenyl)-2-methylsulfanylpyrimidine,hydroiodide
• Pyrimidine, 3,6-dihydro-2-methylthio-3-(p-tolyl)-4,6,6-trimethyl-, hydriodide
• 2-Methylthio-3-(p-tolyl)-4,6,6-trimethyl-3,6-dihydropyrimidine hydriodide
• DTXSID70188485
• 34927-69-0

• Inchi： InChI=1S/C15H20N2S.HI/c1-11-6-8-13(9-7-11)17-12(2)10-15(3,4)16-14(17)18-5;/h6-10H,1-5H3;1H
• InChI Key： GRRDNHYJZRFVGS-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2C(=CC(N=C2SC)(C)C)C.I

Computed Properties

• Exact Mass: 388.04673
• Monoisotopic Mass: 388.04702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 15.6